Cas no 1804843-40-0 (Methyl 4-bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1804843-40-0
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4859307
• Update Time: 2025-06-15

Methyl 4-bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5BrF2N2O2/c1-16-9(15)7-6(8(11)12)5(10)2-4(3-13)14-7/h2,8H,1H3
• InChI Key： GTHXZRPWPSWPCL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N=C(C(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Methyl 4-bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate

Methyl 4-bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804843-40-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804843-40-0) is a highly valuable intermediate in the realm of pharmaceutical synthesis, representing a critical building block for the development of novel therapeutic agents. This compound, characterized by its intricate molecular structure, has garnered significant attention in recent years due to its utility in constructing complex pharmacophores essential for drug discovery and development.

The molecular framework of Methyl 4-bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate encompasses several key functional groups that contribute to its versatility. The presence of a bromine atom at the 4-position, a cyano group at the 6-position, and a difluoromethyl group at the 3-position introduces unique reactivity and selectivity, making it an ideal candidate for various synthetic transformations. Additionally, the ester functionality at the 2-position of the pyridine ring further enhances its potential as a precursor in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The pyridine core is a prevalent motif in many bioactive compounds, and derivatives such as Methyl 4-bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate have been extensively explored for their potential therapeutic applications. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The bromine substituent on the pyridine ring provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are frequently found in pharmacologically active molecules. Similarly, the cyano group can be transformed into other functionalities like carboxylic acids or amides, expanding the synthetic possibilities of this intermediate.

The difluoromethyl group is another key feature that enhances the pharmacological properties of compounds derived from Methyl 4-bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate. Difluoromethylation is known to improve metabolic stability and binding affinity to biological targets. This has led to its incorporation in the synthesis of antiviral and anticancer agents, where such modifications often contribute to enhanced efficacy and reduced toxicity.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For example, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of Methyl 4-bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate, allowing chemists to access previously inaccessible scaffolds. These innovations have not only accelerated drug discovery but also opened new avenues for structural diversity in medicinal chemistry.

The ester group at the 2-position of the pyridine ring also plays a significant role in modulating the properties of derived compounds. Esterases can hydrolyze this functionality, releasing free carboxylic acids under physiological conditions. This feature has been exploited in designing prodrugs that require enzymatic activation to exert their therapeutic effects. Such strategies are particularly useful in improving bioavailability and targeting specific tissues or organs.

In conclusion, Methyl 4-bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804843-40-0) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to remain at the forefront of drug discovery efforts.